Cas no 923133-15-7 (4b,5,6,7,8,8a-hexahydropyrido4',3':4,5thieno2,3-dpyrimidin-4-amine)

• Product Name: 4b,5,6,7,8,8a-hexahydropyrido4',3':4,5thieno2,3-dpyrimidin-4-amine
• CAS No: 923133-15-7
• MF: C₉H₁₂N₄S
• MW: 208.283379554749
• MDL: MFCD08444197
• CID: 1974059
• PubChem ID: 9102182
• Update Time: 2025-07-15

4b,5,6,7,8,8a-hexahydropyrido4',3':4,5thieno2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 5-bromo-3-methyl-, 1,1-dimethylethyl ester
• 4b,5,6,7,8,8a-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyriMidin-4-aMine
• DTXSID001147170
• F17820
• 1823336-01-1
• 8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-2,4,6-trien-3-amine
• 923133-15-7
• Pyrido[4a(2),3a(2):4,5]thieno[2,3-d]pyrimidin-4-amine, 4b,5,6,7,8,8a-hexahydro-
• 4b,5,6,7,8,8a-hexahydropyrido4',3':4,5thieno2,3-dpyrimidin-4-amine

• MDL： MFCD08444197
• Inchi： 1S/C9H12N4S/c10-8-7-5-1-2-11-3-6(5)14-9(7)13-4-12-8/h4-6,11H,1-3H2,(H2,10,12,13)
• InChI Key： RYZCCVCZYAVSTJ-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N)=NC=N2)C2CCNCC12

Computed Properties

• Exact Mass: 208.07826757Da
• Monoisotopic Mass: 208.07826757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4b,5,6,7,8,8a-hexahydropyrido4',3':4,5thieno2,3-dpyrimidin-4-amine

Chemical Profile of 4b,5,6,7,8,8a-hexahydropyrido4',3':4,5thieno2,3-dpyrimidin-4-amine (CAS No. 923133-15-7)

4b,5,6,7,8,8a-hexahydropyrido4',3':4,5thieno2,3-dpyrimidin-4-amine, identified by its CAS number 923133-15-7, is a complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyrido-pyrimidine class of scaffolds, which are well-documented for their role in modulating various biological pathways. The presence of fused rings and amine functional groups makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 4b,5,6,7,8,8a-hexahydropyrido4',3':4,5thieno2,3-dpyrimidin-4-amine incorporates a hexahydropyridopyrimidine core linked to a thienopyrimidine moiety. This particular arrangement of heterocyclic rings is not only architecturally intriguing but also suggests potential interactions with biological targets such as enzymes and receptors. The compound’s amine group at the 4-position further enhances its versatility as a pharmacophore, enabling modifications that could fine-tune its binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrido-pyrimidine derivatives. These compounds have shown promise in treating a wide range of diseases, including cancer, inflammation-related disorders, and neurodegenerative conditions. The structural features of 4b,5,6,7,8,8a-hexahydropyrido4',3':4,5thieno2,3-dpyrimidin-4-amine make it particularly interesting for investigating its potential as an inhibitor or modulator of key biological pathways.

One of the most compelling aspects of this compound is its potential to interact with enzymes involved in metabolic pathways relevant to disease progression. For instance, studies have indicated that pyrido-pyrimidine derivatives can inhibit kinases and other enzymes that play critical roles in cell signaling. The fused ring system in 4b,5,6,7,8,8a-hexahydropyrido4',3':4,5thieno2,3-dpyrimidin-4-amine may provide steric and electronic properties that are conducive to binding with these targets. This has led to its exploration as a lead compound in several drug discovery initiatives aimed at developing small-molecule inhibitors.

The synthesis of 4b,5,6,7,8,8a-hexahydropyrido4',3':4,5thieno2,3-dpyrimidin-4-amine represents a significant challenge due to the complexity of its structure. However， advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have been employed to construct the desired heterocyclic framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for structural modifications that could improve its pharmacological profile.

From a computational chemistry perspective, 4b,5,6,7,8, 8a-hexahydropyrido 4',3': 4,5-thieno 2,3-dpyrimidin- 4-amine (CAS No. 923133-15-7) has been subjected to extensive molecular modeling studies to understand its interactions with potential biological targets. These studies have provided valuable insights into the binding modes and affinity predictions for various enzymes and receptors. For example， simulations have suggested that the compound may bind to ATP-binding sites of kinases， providing a rational basis for designing derivatives with enhanced inhibitory activity.

Preclinical studies have begun to explore the pharmacological effects of CAS No. 923133-15-7 in vitro and in vivo models. Initial findings indicate that this compound exhibits promising activities against certain cancer cell lines， suggesting its potential as an anticancer agent. Additionally， research has hinted at its ability to modulate inflammatory pathways， making it a candidate for treating chronic inflammatory diseases. These preliminary results underscore the importance of further investigation into the therapeutic potential of this novel compound.

The development of CAS No. 923133-15-7 into a clinical candidate involves several critical steps， including optimization of its chemical structure for improved pharmacokinetic properties， formulation studies， and rigorous safety assessments。 Collaborative efforts between synthetic chemists， medicinal chemists， and biologists are essential to translate preclinical findings into tangible therapeutic benefits for patients. The unique structural features of this compound offer opportunities to develop drugs with novel mechanisms of action， which is crucial for addressing unmet medical needs.

In conclusion, CAS No. 923133-15-7, corresponds to 4b,5,6,7,8, 8a-hexahydropyrido 4',3': 4,5-thieno 2,3-dpyrimidin- - - - - - - - - - - - amine, is a structurally complex and pharmacologically intriguing compound with significant potential in drug discovery。 Its unique scaffold and functional groups make it an attractive candidate for further exploration in treating various diseases。 As research continues to uncover new therapeutic applications， compounds like this will play an increasingly important role in modern medicine。